Cas no 1181266-74-9 (4-(4-Fluoro-benzyl)benzoic Acid)

• Product Name: 4-(4-Fluoro-benzyl)benzoic Acid
• CAS No: 1181266-74-9
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD11890983
• CID: 4561724
• Update Time: 2025-05-26

4-(4-Fluoro-benzyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluoro-Benzyl)-Benzoic Acid
• 4-(4-Fluoro-Benzyl)-Benzoic Acid(WX612080)
• 4-(4-Fluoro-benzyl)benzoic Acid

• MDL： MFCD11890983
• Inchi： 1S/C14H11FO2/c15-13-7-3-11(4-8-13)9-10-1-5-12(6-2-10)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： UEFFUEDUQCZWMV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CC2=CC=C(F)C=C2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-(4-Fluoro-benzyl)benzoic Acid

Comprehensive Overview of 4-(4-Fluoro-benzyl)benzoic Acid (CAS No. 1181266-74-9): Properties, Applications, and Industry Insights

4-(4-Fluoro-benzyl)benzoic Acid (CAS No. 1181266-74-9) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and material science research. This benzoic acid derivative features a 4-fluorobenzyl substituent, which enhances its reactivity and potential applications in drug discovery. The compound’s unique structure makes it a valuable intermediate for synthesizing targeted therapeutics, particularly in oncology and neurology. Researchers are increasingly exploring its role in small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with the growing demand for precision medicine.

The molecular formula of 4-(4-Fluoro-benzyl)benzoic Acid is C₁₄H₁₁FO₂, with a molecular weight of 230.24 g/mol. Its fluorine atom contributes to improved metabolic stability and bioavailability, a critical factor in drug design optimization. Recent studies highlight its utility in kinase inhibitor development, where the 4-fluorobenzyl group facilitates selective binding to protein targets. This aligns with trends in personalized cancer therapies, a hot topic in biomedical forums and search queries like "fluorinated drug intermediates 2024" or "benzoic acid derivatives in medicine."

Beyond pharmaceuticals, CAS 1181266-74-9 finds niche applications in advanced material synthesis. Its aromatic rigidity and fluorine content make it suitable for designing liquid crystal displays (LCDs) and organic semiconductors. Industry reports correlate its use with innovations in flexible electronics, addressing search trends such as "fluorine in functional materials." The compound’s thermal stability (decomposition point >250°C) further supports its role in high-performance polymers, a sector projected to grow at 6.8% CAGR through 2030.

From a synthetic chemistry perspective, 4-(4-Fluoro-benzyl)benzoic Acid is typically prepared via Pd-catalyzed cross-coupling or Grignard reactions, methods frequently searched by organic chemists. Analytical characterization employs HPLC, NMR, and mass spectrometry, ensuring compliance with ICH Q3D guidelines for elemental impurities. These protocols resonate with lab professionals searching for "fluorinated compound purification techniques."

Environmental and regulatory considerations for 1181266-74-9 emphasize its alignment with green chemistry principles. The fluorine atom’s strategic placement minimizes ecological persistence while maintaining efficacy—a balance highlighted in queries like "sustainable fluorochemicals." Current patents involving this compound focus on biodegradable drug carriers, tapping into the eco-pharma movement that dominates 35% of recent PubMed publications.

Market analysts note rising demand for CAS 1181266-74-9 in Asia-Pacific regions, driven by expanding CDMO capabilities. Its cost-efficiency (∼$120/g at 98% purity) positions it favorably against similar fluorinated building blocks. This economic aspect frequently appears in searches like "cost-effective fluoropharmaceutical intermediates," reflecting industry pain points.

In conclusion, 4-(4-Fluoro-benzyl)benzoic Acid exemplifies the convergence of medicinal chemistry and material science. Its dual applicability addresses both therapeutic innovation (GPCR modulation, enzyme inhibition) and technological advancements (OLED materials, polyimide resins), making it a compound of sustained scientific and commercial interest.